Cas no 87686-99-5 (3H-Phenoxazin-3-one, 7-(hexyloxy)-)
87686-99-5 structure
Product Name:3H-Phenoxazin-3-one, 7-(hexyloxy)-
CAS No:87686-99-5
MF:C18H19NO3
MW:297.348365068436
CID:653516
PubChem ID:71412352
Update Time:2025-04-19
3H-Phenoxazin-3-one, 7-(hexyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- 3H-Phenoxazin-3-one, 7-(hexyloxy)-
- 7-hexoxyphenoxazin-3-one
- DTXSID90831906
- 7-(Hexyloxy)-3H-phenoxazin-3-one
- 87686-99-5
-
- Inchi: 1S/C18H19NO3/c1-2-3-4-5-10-21-14-7-9-16-18(12-14)22-17-11-13(20)6-8-15(17)19-16/h6-9,11-12H,2-5,10H2,1H3
- InChI Key: YRHJSJPOVHLYQM-UHFFFAOYSA-N
- SMILES: O(C1C=CC2=C(C=1)OC1=CC(C=CC1=N2)=O)CCCCCC
Computed Properties
- Exact Mass: 297.13649347g/mol
- Monoisotopic Mass: 297.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 507
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 47.9Ų
3H-Phenoxazin-3-one, 7-(hexyloxy)- Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
87686-99-5 (3H-Phenoxazin-3-one, 7-(hexyloxy)-) Related Products
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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